Cas no 171907-71-4 (Benzenemethanamine,N-[3-[2-(aminomethyl)-3-chlorophenoxy]propyl]-N-methyl-)

• Product Name: Benzenemethanamine,N-[3-[2-(aminomethyl)-3-chlorophenoxy]propyl]-N-methyl-
• CAS No: 171907-71-4
• MF: C₁₈H₂₃ClN₂O
• MW: 318.841023683548
• CID: 1354679
• Update Time: 2024-08-17

Benzenemethanamine,N-[3-[2-(aminomethyl)-3-chlorophenoxy]propyl]-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,N-[3-[2-(aminomethyl)-3-chlorophenoxy]propyl]-N-methyl-
• Benzenemethanamine, N-[3-[2-(aminomethyl)-3-chlorophenoxy]propyl]-N-methyl-

• Inchi： 1S/C18H23ClN2O/c1-21(14-15-7-3-2-4-8-15)11-6-12-22-18-10-5-9-17(19)16(18)13-20/h2-5,7-10H,6,11-14,20H2,1H3
• InChI Key： TWEZCUUCXSRIDU-UHFFFAOYSA-N
• SMILES： C1(CN(CCCOC2=CC=CC(Cl)=C2CN)C)=CC=CC=C1

Computed Properties

• Exact Mass: 318.15009

Experimental Properties

• Density: 1.141±0.06 g/cm3(Predicted)
• Boiling Point: 440.7±45.0 °C(Predicted)
• PSA: 38.49
• pka: 8.59±0.10(Predicted)